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Properties of L-Thyroxine-13C6

L-Thyroxine-13C6 is an isotopically labeled version of the thyroid hormone Thyroxine (T4), where six

carbon atoms are replaced by the 13C isotope. Its primary application in mass spectrometry is to serve as an

internal standard (IS), which corrects for variations in sample preparation and instrument response, thereby

ensuring highly accurate and precise quantification [1] [2] [3].

The table below summarizes its key characteristics:

Property Description

Chemical Formula C9
13C6H11I4NO4 [4]

CAS Number 720710-30-5 [4]

Molecular Weight 782.83 g/mol [4]

Common Form Solution in methanol with 0.1N NH3 [1]

Typical
Concentration

100 µg/mL [1]

Storage -20°C [1]
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Property Description

Primary Application Internal Standard for LC-MS/MS quantification of T4 in serum and tissues [1]
[2]

Detailed Protocol: Quantification of T4 in Rat Serum by
LC-MS/MS

This protocol is adapted from a study that compared surrogate matrix and surrogate analyte methods for

quantifying endogenous T4 and T3 in rat serum [2]. The surrogate matrix method was found to be more

accurate and cost-effective.

Materials and Reagents

Analytes of Interest: Endogenous T4 and T3.
Internal Standard: L-Thyroxine-13C6 (cT4) and 3,3',5-triiodo-L-thyronine-13C6 (cT3) [2].

Surrogate Matrix: Deionized water [2].
Mobile Phase A: 0.1% acetic acid in purified water [2].

Mobile Phase B: 0.1% acetic acid in acetonitrile [2].
LC Column: XBridge C18 (2.1 × 50 mm, 2.5 μm) [2].

Sample Preparation

Internal Standard Addition: Add a known amount of the L-Thyroxine-13C6 working solution to a

fixed volume (e.g., 400 µL) of the rat serum sample [2] [3].
Protein Precipitation: Add a precipitating solvent (e.g., acetonitrile or methanol) to remove proteins.

Vortex mix and then centrifuge the sample [3].
Liquid-Liquid Extraction (LLE): Transfer the supernatant to a new tube and add an organic solvent

like t-butyl methyl ether. After mixing and centrifuging, the organic layer is collected and evaporated to
dryness [3].

Reconstitution: Redissolve the dry extract in the initial mobile phase composition (e.g., a mixture of
methanol and water) before LC-MS/MS analysis [3].

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.sigmaaldrich.com/US/en/product/cerillian/t076?srsltid=AfmBOoorPMkMwAF2APwQmySpnunWPJTJM6ha8ht7nHF5Ibhn3NmXtPSH
https://pubmed.ncbi.nlm.nih.gov/33383502/
https://pubmed.ncbi.nlm.nih.gov/33383502/
https://www.smolecule.com/products/s1791281?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/33383502/
https://pubmed.ncbi.nlm.nih.gov/33383502/
https://pubmed.ncbi.nlm.nih.gov/33383502/
https://pubmed.ncbi.nlm.nih.gov/33383502/
https://pubmed.ncbi.nlm.nih.gov/33383502/
https://www.smolecule.com/products/s1791281?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/33383502/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0183482
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0183482
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0183482
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0183482
https://www.smolecule.com/products/s1791281?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


LC-MS/MS Instrumental Analysis

Chromatography:
Column Temperature: Maintain at 40°C.

Flow Rate: 0.3 mL/min.
Gradient Program: A linear gradient from 30% B to 90% B over 7 minutes is typical for

separating thyroid hormones [3].
Mass Spectrometry:

Ionization Mode: Electrospray Ionization (ESI), typically in negative mode [3].
Detection: Multiple Reaction Monitoring (MRM). The specific transitions (precursor ion >

product ion) for T4 and its internal standard L-Thyroxine-13C6 are monitored for highly
selective quantification [2].

Experimental Workflow Diagram

The following diagram visualizes the end-to-end process for quantifying T4 in serum using L-Thyroxine-

13C6 as an internal standard.
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Key Applications and Methodological Notes

Clinical Testing: This internal standard is particularly suited for quantifying free and total T4 in
human serum to assess thyroid function, monitor hormone replacement therapy, and diagnose

disorders like hyperthyroidism or hypothyroidism [1].
Overcoming Matrix Effects: Using a surrogate matrix (like water) to create calibration curves is a

validated strategy for accurately quantifying endogenous substances like T4, for which an analyte-
free biological matrix does not exist [2].

Ensuring Data Quality: The use of a 13C-labeled internal standard is critical. It compensates for
sample loss during preparation and ion suppression/enhancement effects during MS analysis, leading

to more reliable results [2] [3].

Important Considerations for Analysis

Sample Stability: Thyroid hormones are susceptible to degradation. Consider adding antioxidants

(e.g., ascorbic acid) to the protection solution during sample collection and storage to improve
stability [5].

Excipient Interactions: Be aware that the stability of levothyroxine in pharmaceutical formulations
can be negatively affected by certain excipients, such as lactose and organic acids, which may lead

to the formation of degradation products or adducts [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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